2-Bromo-4-cyclobutylthiazole
Overview
Description
2-Bromo-4-cyclobutylthiazole is a synthetic compound that has been developed for its potential use in scientific research. This compound has been found to have unique properties that make it useful for studying various biological processes. In
Mechanism of Action
The mechanism of action of 2-Bromo-4-cyclobutylthiazole involves its ability to bind to specific enzymes and receptors in the body. This binding leads to the inhibition of these enzymes and receptors, which can have various physiological effects. For example, the inhibition of certain enzymes involved in cancer cell growth can lead to the suppression of tumor growth.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound depend on the specific enzymes and receptors that are targeted. Some of the effects that have been observed include the inhibition of cancer cell growth, the suppression of inflammatory responses, and the improvement of cognitive function in animal models of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-Bromo-4-cyclobutylthiazole is its specificity for certain enzymes and receptors, which can make it a useful tool for studying specific biological processes. However, its specificity can also be a limitation, as it may not be effective for studying processes that involve multiple enzymes or receptors. Additionally, the synthesis of this compound can be complex and time-consuming, which can limit its availability for research purposes.
Future Directions
There are several future directions for research involving 2-Bromo-4-cyclobutylthiazole. One potential direction is to further explore its potential therapeutic effects for diseases such as cancer and Alzheimer's. Another direction is to investigate its effects on other biological processes, such as immune function and metabolism. Additionally, the development of more efficient synthesis methods for this compound could increase its availability for research purposes.
In conclusion, this compound is a synthetic compound that has potential applications in various scientific fields. Its specificity for certain enzymes and receptors makes it a useful tool for studying specific biological processes, and its potential therapeutic effects for certain diseases make it an area of interest for future research. However, its synthesis can be complex and time-consuming, which can limit its availability for research purposes.
Scientific Research Applications
2-Bromo-4-cyclobutylthiazole has been found to have potential applications in various scientific fields such as medicinal chemistry, biochemistry, and pharmacology. This compound has been shown to have inhibitory effects on certain enzymes and receptors that are involved in various biological processes. It has also been found to have potential therapeutic effects for certain diseases such as cancer and Alzheimer's.
properties
IUPAC Name |
2-bromo-4-cyclobutyl-1,3-thiazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrNS/c8-7-9-6(4-10-7)5-2-1-3-5/h4-5H,1-3H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZLZIOSFAYISDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)C2=CSC(=N2)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrNS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201309207 |
Source
|
| Record name | 2-Bromo-4-cyclobutylthiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201309207 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1159820-59-3 |
Source
|
| Record name | 2-Bromo-4-cyclobutylthiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1159820-59-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-4-cyclobutylthiazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201309207 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2H,3H,6H,7H,8H-[1,4]Dioxino[2,3-F]indole](/img/structure/B3390649.png)
![tert-Butyl N-[2-hydroxy-1-(oxan-4-yl)ethyl]carbamate](/img/structure/B3390661.png)
![[4-Hydroxy-3-(trifluoromethyl)phenyl]urea](/img/structure/B3390673.png)
